2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C25H27N5O2S/c1-32-19-10-8-9-18(15-19)30-24(21-16-26-22-12-5-4-11-20(21)22)27-28-25(30)33-17-23(31)29-13-6-2-3-7-14-29/h4-5,8-12,15-16,26H,2-3,6-7,13-14,17H2,1H3
• InChI Key: ULQGPAKNKJDWSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCCCCC3)C4=CNC5=CC=CC=C54
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(azepan-1-yl)ethanone is a useful research compound. Its molecular formula is C25H27N5O2S and its molecular weight is 461.58. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Activity

Research has shown the synthesis and anti-inflammatory activity of derivatives related to the triazol-3-yl)thio)-1-(azepan-1-yl)ethanone structure. For instance, derivatives of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol have been synthesized and exhibited anti-inflammatory properties. This work highlights the potential application of such compounds in the development of new anti-inflammatory agents (Labanauskas et al., 2004).

Antimicrobial and Antifungal Activities

The structure's derivatives have also been explored for their antimicrobial and antifungal activities. Compounds containing similar functional groups have demonstrated moderate to potent in vitro antifungal activity against Candida albicans and other Candida species (Massa et al., 1992). Additionally, novel derivatives have shown antimicrobial activity, emphasizing the chemical structure's potential in developing new antimicrobial agents (Nagamani et al., 2018).

Antioxidant and Anticancer Activity

Recent studies have synthesized novel derivatives bearing the triazolethione and triazolone moieties, demonstrating significant antioxidant activity. Some of these compounds showed antioxidant activity higher than that of ascorbic acid. Furthermore, anticancer activity was observed against human glioblastoma and breast cancer cell lines, highlighting the potential of these derivatives in cancer treatment (Tumosienė et al., 2020).

Antitubercular Agents

Derivatives have been designed and synthesized as potential antitubercular agents. Some compounds displayed good in vitro activity against Mycobacterium tuberculosis, indicating their usefulness in treating tuberculosis (Sharma et al., 2019).